Cas no 1694912-71-4 (4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid)
4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid
- 4-[(4-methylpent-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid
- EN300-1449869
- 1694912-71-4
-
- Inchi: 1S/C11H13N3O2/c1-4-9(7(2)3)14-10-8(11(15)16)5-12-6-13-10/h1,5-7,9H,2-3H3,(H,15,16)(H,12,13,14)
- InChI Key: BIDWUHWYPPYUFA-UHFFFAOYSA-N
- SMILES: OC(C1=CN=CN=C1NC(C#C)C(C)C)=O
Computed Properties
- Exact Mass: 219.100776666g/mol
- Monoisotopic Mass: 219.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 75.1Ų
4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1449869-1.0g |
4-[(4-methylpent-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1694912-71-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1449869-50mg |
4-[(4-methylpent-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1694912-71-4 | 50mg |
$888.0 | 2023-09-29 | ||
| Enamine | EN300-1449869-100mg |
4-[(4-methylpent-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1694912-71-4 | 100mg |
$930.0 | 2023-09-29 | ||
| Enamine | EN300-1449869-250mg |
4-[(4-methylpent-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1694912-71-4 | 250mg |
$972.0 | 2023-09-29 | ||
| Enamine | EN300-1449869-500mg |
4-[(4-methylpent-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1694912-71-4 | 500mg |
$1014.0 | 2023-09-29 | ||
| Enamine | EN300-1449869-1000mg |
4-[(4-methylpent-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1694912-71-4 | 1000mg |
$1057.0 | 2023-09-29 | ||
| Enamine | EN300-1449869-2500mg |
4-[(4-methylpent-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1694912-71-4 | 2500mg |
$2071.0 | 2023-09-29 | ||
| Enamine | EN300-1449869-5000mg |
4-[(4-methylpent-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1694912-71-4 | 5000mg |
$3065.0 | 2023-09-29 | ||
| Enamine | EN300-1449869-10000mg |
4-[(4-methylpent-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1694912-71-4 | 10000mg |
$4545.0 | 2023-09-29 |
4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid
Professional Introduction to 4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic Acid (CAS No. 1694912-71-4)
4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid, with the CAS number 1694912-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrimidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a terminal alkyne group and an amine substituent, make it a promising candidate for further exploration in drug discovery and development.
The< strong>pyrimidine core of 4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid is a fundamental scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Pyrimidine derivatives have been extensively studied for their roles in inhibiting enzymes, modulating receptor activity, and influencing cellular processes. The introduction of additional functional groups, such as the< strong>4-methylpent-1-yn-3-yl moiety, further enhances the compound's structural complexity and potential for selective binding to biological targets.
In recent years, there has been a surge in research focused on developing novel pyrimidine-based drugs due to their versatility and efficacy. One of the most compelling areas of interest is the use of these compounds in oncology. Pyrimidine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. For instance, studies have demonstrated that certain pyrimidine-based inhibitors can selectively target tyrosine kinases, which are often overexpressed in cancer cells, thereby inhibiting tumor growth and survival.
The< strong>5-carboxylic acid group in 4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid adds another layer of functionality to the molecule, allowing for further chemical modifications and bioconjugation strategies. This feature is particularly useful in drug design, as it provides a site for attachment to other molecules, such as antibodies or imaging agents, enabling the development of targeted therapies and diagnostic tools. The carboxylic acid group can also participate in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes and improving binding affinity.
Advances in computational chemistry and molecular modeling have significantly accelerated the process of identifying potential drug candidates like 4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid. These tools allow researchers to predict the binding modes of compounds to biological targets with high accuracy, thereby reducing the time and cost associated with traditional high-throughput screening methods. By leveraging these technologies, scientists can more efficiently design molecules with optimized pharmacokinetic properties and reduced toxicity.
The< strong>terminal alkyne group present in 4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid is another key feature that contributes to its chemical reactivity and potential applications. Alkynes are versatile intermediates in organic synthesis and can be used to introduce various functional groups or to construct complex molecular architectures. In drug discovery, alkynes are often employed in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which allow for the efficient assembly of biaryl or alkyne-based compounds.
In addition to their applications in oncology, pyrimidine derivatives like 4-(4-methylpent-1-yn-3-yI)aminopyrimidine~carboxylic acid have shown promise in other therapeutic areas, including infectious diseases and neurodegenerative disorders. For example, some pyrimidine-based compounds have demonstrated antiviral activity by inhibiting viral polymerases or interfering with viral replication cycles. Similarly, these derivatives have been explored as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where they may act by modulating neurotransmitter systems or protecting against oxidative stress.
The synthesis of< strong>4-(4-methylpent~1~yn~3~yl)aminopyrimidine~5~carboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences that include condensation reactions, cyclization steps, and functional group transformations. However, recent advances in synthetic methodologies have enabled more streamlined approaches, such as one-pot reactions or catalytic processes that minimize intermediate isolation steps.
The< strong>pharmacological profile of 4-(4-methylpent-lYn-lYerl)aminopyrimidine~5~carboxylic acid is still under investigation; however preliminary studies suggest that it may exhibit a range of biological activities depending on its structural modifications. Researchers are exploring various derivatives to enhance potency, selectivity, and pharmacokinetic properties. The combination of experimental techniques with computational modeling has been instrumental in understanding the structureactivity relationships (SAR) of this class of compounds.
In conclusion,< strong>4-(4-methylpent-lYn-lYerl)aminopyrimidine~5~carboxylic acid(CAS No.< strong>1694912~
71~
44)
is a fascinating compound with significant potential in pharmaceutical research.
Its unique structural features,
such as the
1694912-71-4 (4-(4-methylpent-1-yn-3-yl)aminopyrimidine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)